Cas no 780712-04-1 (3,5-bis(chloromethyl)-1H-Pyrazole)
780712-04-1 structure
Product Name:3,5-bis(chloromethyl)-1H-Pyrazole
CAS No:780712-04-1
MF:C5H6Cl2N2
MW:165.020538806915
CID:1117676
PubChem ID:10998058
Update Time:2025-04-20
3,5-bis(chloromethyl)-1H-Pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 3,5-bis(chloromethyl)-1H-Pyrazole
- SCHEMBL3299976
- AKOS006385747
- 3,5-bis-(chloromethyl)pyrazole
- 780712-04-1
-
- Inchi: 1S/C5H6Cl2N2/c6-2-4-1-5(3-7)9-8-4/h1H,2-3H2,(H,8,9)
- InChI Key: MZGJUQSZWVIRFP-UHFFFAOYSA-N
- SMILES: ClCC1=CC(CCl)=NN1
Computed Properties
- Exact Mass: 163.9908036g/mol
- Monoisotopic Mass: 163.9908036g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 89
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 28.7Ų
3,5-bis(chloromethyl)-1H-Pyrazole Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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